N-(4-(1H-tetrazol-1-yl)phenyl)-2-(1H-pyrazol-1-yl)acetamide

• IUPAC Name: 2-pyrazol-1-yl-N-[4-(tetrazol-1-yl)phenyl]acetamide
• InChI: InChI=1S/C12H11N7O/c20-12(8-18-7-1-6-14-18)15-10-2-4-11(5-3-10)19-9-13-16-17-19/h1-7,9H,8H2,(H,15,20)
• InChI Key: RLCRHJQTVVVQOV-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1)CC(=O)NC2=CC=C(C=C2)N3C=NN=N3
• Molecular Formula: C12H11N7O
• Molecular Weight: 269.26 g/mol
• CAS No.: 1207022-55-6

Description

N-(4-(1H-tetrazol-1-yl)phenyl)-2-(1H-pyrazol-1-yl)acetamide is a useful research compound. Its molecular formula is C12H11N7O and its molecular weight is 269.268. The purity is usually 95%.
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Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Novel coordination complexes of Co(II) and Cu(II) constructed from pyrazole-acetamide derivatives exhibit significant antioxidant activity. The study involved the synthesis and characterization of two pyrazole-acetamide derivatives, leading to the formation of two coordination complexes. These complexes demonstrated noteworthy antioxidant activity in vitro, assessed through various assays such as DPPH, ABTS, and FRAP. The research highlights the potential of these coordination complexes in contributing to antioxidant applications, supported by their structural and activity analysis (Chkirate et al., 2019).

Synthesis and Characterization of Heterocyclic Compounds

The synthesis and characterization of 2-Phenyl-N-(pyrazin-2-yl)acetamide involved a coupling reaction, followed by crystallization using a toluene and methanol mixture. The compound's structure was confirmed through various analytical techniques such as elemental analysis, FTIR, 1H NMR, and single-crystal X-ray diffraction. The study provides detailed insights into the structural aspects of this heterocyclic compound, contributing to the broader understanding of similar chemical entities (Nayak et al., 2014).

Antimicrobial Activities of Thiazole Derivatives

A novel synthesis of thiazoles incorporating a pyrazole moiety led to the discovery of compounds with significant antimicrobial properties. The synthesized compounds were tested against a variety of bacterial and fungal strains, demonstrating notable antibacterial and antifungal activities. Among these, certain derivatives were identified as highly effective against specific strains, indicating the therapeutic potential of these novel thiazole derivatives in antimicrobial applications (Saravanan et al., 2010).